![molecular formula C16H15N3O B1210813 3-phenyl-5,6,7,8-tetrahydro-1H-pyrazolo[5,1-b]quinazolin-9-one](/img/structure/B1210813.png)
3-phenyl-5,6,7,8-tetrahydro-1H-pyrazolo[5,1-b]quinazolin-9-one
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Overview
Description
3-phenyl-5,6,7,8-tetrahydro-1H-pyrazolo[5,1-b]quinazolin-9-one is a ring assembly and a member of pyrazoles.
Scientific Research Applications
Chemical Synthesis
3-phenyl-5,6,7,8-tetrahydro-1H-pyrazolo[5,1-b]quinazolin-9-one and its derivatives have been the focus of several synthetic studies. These compounds have been synthesized through various multi-component reactions and cyclization processes. For instance, one study reported the efficient synthesis of similar quinazoline derivatives via microwave-induced three-component reactions, showcasing their potential antimycobacterial activity against Mycobacterium spp strains (Quiroga et al., 2014). Another research effort explored the synthesis and evaluation of pyrazolo[5,1-b]quinazoline-2-carboxylate and its thiazole derivatives as potential antiproliferative agents, highlighting their inhibitory effects on various cancer cell lines and kinase activities (Mohareb et al., 2017).
Antimicrobial and Antitubercular Activities
Pyrazoloquinazoline derivatives have also been investigated for their biological activities. For example, some synthesized pyrazolyl-quinazolin-4(3H)-one derivatives exhibited significant antimicrobial activity, suggesting their potential as therapeutic agents (Patel et al., 2011). Similarly, novel pyrazole–quinazolinone hybrid analogs were synthesized and tested for their antitubercular activity, with several compounds showing excellent inhibitory effects against Mycobacterium tuberculosis (Pandit & Dodiya, 2012).
Acetylcholinesterase Inhibition
The search for new acetylcholinesterase inhibitors for treating neurodegenerative diseases has led to the exploration of pyrazoloquinazoline derivatives. A study synthesizing novel tacrine analogs based on pyrazoloquinazoline frameworks evaluated their acetylcholinesterase and butyrylcholinesterase inhibitory activities, identifying several compounds with promising activities (Mahdavi et al., 2017).
properties
Molecular Formula |
C16H15N3O |
---|---|
Molecular Weight |
265.31 g/mol |
IUPAC Name |
3-phenyl-5,6,7,8-tetrahydro-1H-pyrazolo[5,1-b]quinazolin-9-one |
InChI |
InChI=1S/C16H15N3O/c20-16-12-8-4-5-9-14(12)18-15-13(10-17-19(15)16)11-6-2-1-3-7-11/h1-3,6-7,10,17H,4-5,8-9H2 |
InChI Key |
JJWROLUTTRTFDW-UHFFFAOYSA-N |
SMILES |
C1CCC2=C(C1)C(=O)N3C(=N2)C(=CN3)C4=CC=CC=C4 |
Canonical SMILES |
C1CCC2=C(C1)C(=O)N3C(=N2)C(=CN3)C4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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